![molecular formula C8H4BrNO3 B1345030 8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione CAS No. 331646-98-1](/img/structure/B1345030.png)
8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione
Overview
Description
“8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione” is a chemical compound with the molecular formula C8H4BrNO3 . It is a solid substance and its IUPAC name is 8-bromo-2H-3,1-benzoxazine-2,4 (1H)-dione .
Molecular Structure Analysis
The molecular weight of “8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione” is 242.03 g/mol . Its InChI code is 1S/C8H4BrNO3/c9-5-3-1-2-4-6 (5)10-8 (12)13-7 (4)11/h1-3H, (H,10,12) . The Canonical SMILES for this compound is C1=CC2=C (C (=C1)Br)NC (=O)OC2=O .Physical And Chemical Properties Analysis
“8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione” is a solid substance . It has a molecular weight of 242.03 g/mol . The compound has a XLogP3-AA value of 1.7, indicating its lipophilicity . It has one hydrogen bond donor count and three hydrogen bond acceptor counts . The compound has a topological polar surface area of 55.4 Ų .Scientific Research Applications
Antibacterial Applications
Benzoxazine compounds have been noted for their antibacterial properties . While specific data on 8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione is not detailed, its structural similarity to other benzoxazines suggests potential use in developing new antibacterial agents.
Anticancer Activity
Similar compounds have shown anticancer activities . The bromine substituent in 8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione could be explored for selective cancer cell targeting due to its potential for bioisosteric replacement in drug design.
Antithrombotic Potential
The benzoxazine class has been associated with antithrombotic effects . Research into 8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione could yield new insights into blood clot prevention.
Anticonvulsant Properties
Benzoxazines have been investigated for their anticonvulsant properties . This compound may hold promise for epilepsy treatment or seizure management.
Serotonin Receptor Antagonism
Some benzoxazines act as serotonin receptor antagonists . This compound could be studied for its effects on serotonin levels and related disorders.
Potassium Channel Modulation
Benzoxazines have been used as bladder-selective potassium channel openers . Research into 8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione might contribute to treatments for bladder dysfunction.
Dopamine Agonism
The ability of benzoxazines to act as dopamine agonists suggests that this compound could be relevant in treating conditions like Parkinson’s disease .
PI3Kinase Inhibition
Benzoxazines have shown activity as inhibitors of PI3Kinase , an enzyme involved in cell growth and survival. This compound’s effects on this pathway could be valuable for cancer research.
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H315-H319-H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been studied for their anticancer activity
Mode of Action
Similar compounds have been shown to exhibit anticancer activity . The mechanism of action could involve interactions with cellular targets leading to changes in cell proliferation and survival, but this is speculative and would need to be confirmed through experimental studies.
Biochemical Pathways
Given the potential anticancer activity of similar compounds , it’s possible that this compound could affect pathways related to cell proliferation, apoptosis, or DNA repair
Result of Action
Similar compounds have shown anticancer activity , suggesting that this compound may also have potential effects on cell proliferation and survival
properties
IUPAC Name |
8-bromo-1H-3,1-benzoxazine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO3/c9-5-3-1-2-4-6(5)10-8(12)13-7(4)11/h1-3H,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRJWMRDVBYWGKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)NC(=O)OC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30649688 |
Source
|
| Record name | 8-Bromo-2H-3,1-benzoxazine-2,4(1H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30649688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-1h-benzo[d][1,3]oxazine-2,4-dione | |
CAS RN |
331646-98-1 |
Source
|
| Record name | 8-Bromo-2H-3,1-benzoxazine-2,4(1H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30649688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Bromoisatoic anhydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(E)-2-phenylvinyl]-1H-pyrazole-4-carbaldehyde](/img/structure/B1344949.png)
![4-[(2-Chloro-4-fluorobenzyl)oxy]benzoic acid](/img/structure/B1344962.png)
![2-[(3-Fluorobenzyl)oxy]-3-methoxybenzoic acid](/img/structure/B1344963.png)
![4-[(2-Chloro-4-fluorobenzyl)oxy]-3-ethoxybenzoic acid](/img/structure/B1344964.png)
![3-Methoxy-2-[(3-methylbenzyl)oxy]benzoic acid](/img/structure/B1344965.png)
